Cas no 2649016-61-3 (4-(1-isocyanatoethyl)-2,2-dimethyl-1,3-dioxolane)

• Product Name: 4-(1-isocyanatoethyl)-2,2-dimethyl-1,3-dioxolane
• CAS No: 2649016-61-3
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6041878
• PubChem ID: 165859118
• Update Time: 2025-06-11

4-(1-isocyanatoethyl)-2,2-dimethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 4-(1-isocyanatoethyl)-2,2-dimethyl-1,3-dioxolane
• 2649016-61-3
• EN300-1987576

• Inchi： 1S/C8H13NO3/c1-6(9-5-10)7-4-11-8(2,3)12-7/h6-7H,4H2,1-3H3
• InChI Key： FZVYWNNWQPZSCS-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C(C)N=C=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.9Ų

Additional information on 4-(1-isocyanatoethyl)-2,2-dimethyl-1,3-dioxolane

Comprehensive Overview of 4-(1-isocyanatoethyl)-2,2-dimethyl-1,3-dioxolane (CAS No. 2649016-61-3)

The compound 4-(1-isocyanatoethyl)-2,2-dimethyl-1,3-dioxolane (CAS No. 2649016-61-3) is a specialized organic molecule that has garnered significant attention in the fields of polymer chemistry, material science, and pharmaceutical intermediates. Its unique structure, featuring both an isocyanate group and a dioxolane ring, makes it a versatile building block for synthesizing high-performance materials. Researchers and industry professionals are increasingly exploring its applications due to its reactivity and potential to enhance product performance in coatings, adhesives, and specialty chemicals.

One of the key reasons for the growing interest in 4-(1-isocyanatoethyl)-2,2-dimethyl-1,3-dioxolane is its role in the development of advanced polyurethane systems. The isocyanate functionality allows it to participate in polyaddition reactions with polyols, forming polyurethanes with tailored properties such as improved durability, flexibility, and chemical resistance. This aligns with the current market demand for sustainable and high-performance materials, particularly in industries like automotive, construction, and electronics.

In addition to its industrial applications, 4-(1-isocyanatoethyl)-2,2-dimethyl-1,3-dioxolane is also being investigated for its potential in pharmaceutical synthesis. The dioxolane moiety is known for its stability and ability to act as a protecting group or a functional handle in complex molecular architectures. This has led to its use in the design of prodrugs and targeted drug delivery systems, addressing the need for more efficient and patient-friendly therapeutics.

The synthesis and handling of 4-(1-isocyanatoethyl)-2,2-dimethyl-1,3-dioxolane require careful consideration of its reactivity. The isocyanate group is highly reactive with nucleophiles such as water, alcohols, and amines, which necessitates controlled environments during processing. This characteristic, while challenging, also opens up opportunities for creating cross-linked networks and functionalized materials with precise control over their properties.

From an environmental and regulatory perspective, 4-(1-isocyanatoethyl)-2,2-dimethyl-1,3-dioxolane is subject to scrutiny under global chemical safety standards. Companies and researchers are actively working on greener synthesis routes and safer handling protocols to minimize environmental impact. This aligns with the broader industry trend toward sustainable chemistry and the reduction of hazardous substances in manufacturing processes.

Recent advancements in analytical techniques, such as NMR spectroscopy and mass spectrometry, have enabled more accurate characterization of 4-(1-isocyanatoethyl)-2,2-dimethyl-1,3-dioxolane and its derivatives. These tools are critical for quality control and ensuring consistency in industrial applications. Furthermore, computational modeling is being employed to predict its behavior in various chemical environments, aiding in the design of novel materials and formulations.

The market for 4-(1-isocyanatoethyl)-2,2-dimethyl-1,3-dioxolane is expected to grow as industries continue to seek innovative solutions for material challenges. Its compatibility with emerging technologies, such as 3D printing and smart coatings, positions it as a valuable component in next-generation products. As research progresses, new applications and improved synthesis methods are likely to further enhance its commercial viability.

In conclusion, 4-(1-isocyanatoethyl)-2,2-dimethyl-1,3-dioxolane (CAS No. 2649016-61-3) represents a promising compound with diverse applications across multiple industries. Its unique chemical properties, combined with ongoing advancements in synthesis and characterization, make it a subject of continued interest and innovation. By addressing current challenges and leveraging its potential, this compound is poised to play a significant role in the future of material science and chemical engineering.